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Compound of Interest

Compound Name: Decursinol Angelate

Cat. No.: B1670155 Get Quote

Essential Safety and Handling Guide for
Decursinol Angelate
This guide provides crucial safety protocols, operational procedures, and disposal instructions

for handling Decursinol Angelate in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe and effective use of this

compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Decursinol Angelate is classified with specific hazards that necessitate the use of appropriate

personal protective equipment. The primary hazards are skin irritation, serious eye irritation,

and potential respiratory irritation[1][2][3].

GHS Hazard Classifications:

Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)[1][3]

Serious Eye Damage/Eye Irritation: Category 2A (H319: Causes serious eye irritation)[1][3]

Specific Target Organ Toxicity, Single Exposure: Category 3 (H335: May cause respiratory

irritation)[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1670155?utm_src=pdf-interest
https://www.benchchem.com/product/b1670155?utm_src=pdf-body
https://www.benchchem.com/product/b1670155?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N4322/Decursinol-angelate-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/KR/ko/product/sigma/sml3329
https://pubchem.ncbi.nlm.nih.gov/compound/776123
https://file.medchemexpress.com/batch_PDF/HY-N4322/Decursinol-angelate-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/776123
https://file.medchemexpress.com/batch_PDF/HY-N4322/Decursinol-angelate-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/776123
https://file.medchemexpress.com/batch_PDF/HY-N4322/Decursinol-angelate-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/776123
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A comprehensive PPE strategy is mandatory to mitigate these risks.

PPE Category Item
Specification and
Rationale

Hand Protection Nitrile Gloves

Essential to prevent direct skin

contact, which can cause

irritation. For handling

solutions, ensure gloves are

rated for chemical

resistance[4].

Eye Protection
Safety Glasses with Side

Shields or Goggles

Required to protect against

splashes and airborne powder,

which can cause serious eye

irritation[1][4].

Body Protection Laboratory Coat

A buttoned lab coat, preferably

made of cotton, protects

against accidental spills and

contamination of personal

clothing[5].

Respiratory Protection
Fume Hood or Ventilated

Enclosure

Always handle the solid form of

Decursinol Angelate in a well-

ventilated area, such as a

chemical fume hood, to avoid

inhaling the powder and

causing respiratory irritation[1]

[6]. For situations without

adequate ventilation, a

NIOSH-approved respirator

may be necessary[4][6].

Operational Plan: Safe Handling and Storage
Adherence to a strict operational plan is critical for minimizing exposure and ensuring the

integrity of the compound.
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Receiving and Inspection:

Upon receipt, inspect the container for any damage or leaks.

Verify that the product label matches the order information.

Handling in the Laboratory:

Preparation: Before handling, ensure the work area (preferably a chemical fume hood) is

clean and uncluttered. Have all necessary equipment, including spill cleanup materials,

readily available.

Weighing: Weigh the powdered compound within a fume hood or a ventilated balance

enclosure to prevent inhalation of dust.

Solution Preparation: When preparing solutions, add the solvent to the pre-weighed

Decursinol Angelate slowly to avoid splashing. The compound is soluble in DMSO[2][7].

General Practices: Avoid eating, drinking, or smoking in the laboratory[8]. Wash hands

thoroughly after handling the compound, even if gloves were worn[1].

Storage:

Store Decursinol Angelate in a tightly sealed container.

Keep in a cool, dry, and well-ventilated area.

The recommended storage temperature is between -10°C and -25°C[2].

Emergency Procedures: Spills and Exposure
Immediate and appropriate action is required in the event of a spill or personal exposure.

First-Aid Measures:

If Inhaled: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention[1][8].
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If on Skin: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation persists, consult a

physician[1][8].

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, seek medical attention[1].

Spill Management:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills of the powder, carefully sweep or vacuum the material. Avoid

generating dust. Place the collected material into a sealed container for disposal.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Disposal Plan
All waste containing Decursinol Angelate must be treated as chemical waste and disposed of

according to institutional and local regulations.

Solid Waste: Collect any unused powder and contaminated materials (e.g., weigh boats,

wipes) in a clearly labeled, sealed container.

Liquid Waste: Collect solutions of Decursinol Angelate in a labeled, sealed waste container.

Do not pour down the drain.

Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the

designated chemical waste stream.

Quantitative Data Summary
The following table summarizes key quantitative data for Decursinol Angelate.
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Property Value Source(s)

Molecular Formula C₁₉H₂₀O₅ [3]

Molecular Weight 328.36 g/mol [2]

CAS Number 130848-06-5 [1]

Appearance White to beige powder [2]

Solubility DMSO: 2 mg/mL [2]

Storage Temperature -10°C to -25°C [2]

Acute Oral Toxicity (Rats) LD₅₀ > 2,000 mg/kg [9][10]

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for preparing a stock solution of Decursinol Angelate for use

in in vitro cell culture experiments.

Objective: To prepare a 10 mM stock solution of Decursinol Angelate in DMSO.

Materials:

Decursinol Angelate powder (CAS: 130848-06-5)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Sterile pipette tips

Procedure:

Calculate Required Mass: Determine the mass of Decursinol Angelate needed. For 1 mL of

a 10 mM stock solution:
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Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 328.36 g/mol * (1000 mg / 1 g) = 3.28

mg

Weighing: In a chemical fume hood, carefully weigh out 3.28 mg of Decursinol Angelate
powder onto a weigh boat.

Solubilization: Transfer the powder to a sterile vial. Add 1 mL of sterile DMSO to the vial.

Mixing: Cap the vial securely and vortex or sonicate briefly until the solid is completely

dissolved, resulting in a clear solution[2][7].

Sterilization (Optional): If required for the experiment, filter-sterilize the stock solution using a

0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Visualizations
The following diagrams illustrate key procedural and biological aspects of working with

Decursinol Angelate.
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Caption: Safe Handling Workflow for Decursinol Angelate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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